B1191754 EMD-1204831

EMD-1204831

Cat. No. B1191754
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

EMD 1204831 is an inhibitor of the receptor tyrosine kinase MET (hepatocyte growth factor receptor) with potential antineoplastic activity. MET inhibitor EMD 1204831 selectively binds to MET tyrosine kinase, thereby disrupting MET-mediated signal transduction pathways. This may induce cell death in tumor cells overexpressing this kinase. MET is overexpressed or mutated in many tumor cell types, and plays key roles in tumor cell proliferation, survival, invasion, and metastasis, and tumor angiogenesis. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).

Scientific Research Applications

1. EMD in Fault Diagnosis of Rotating Machinery

EMD-1204831, as part of the Empirical Mode Decomposition (EMD) technique, is significantly applied in the fault diagnosis of rotating machinery. This application is vital in various industrial settings, where rotating machinery is prevalent and subject to faults. EMD's powerful signal processing capabilities enable efficient detection and diagnosis of these faults, making it a critical tool in maintaining machinery health and operational efficiency (Lei, Lin, He, & Zuo, 2013).

2. EMD in Multichannel Filtering and Signal Processing

EMD-1204831 is also instrumental in multichannel filtering and signal processing. Its capacity to decompose complex, nonlinear, and non-stationary signals into their intrinsic mode functions (IMFs) is particularly beneficial in various fields, including meteorology, structural stability analysis, and medical studies. This versatility underscores EMD's role as a robust tool in signal processing applications (Fleureau et al., 2011).

3. EMD in Cancer Research

A key application of EMD-1204831 is in cancer research, particularly in the context of targeting the c-Met receptor in antitumor therapeutic interventions. EMD-1204831, as a selective inhibitor of the c-Met receptor tyrosine kinase activity, has shown promising results in inhibiting tumor growth in various human malignancies. This suggests its potential for clinical testing and further development in cancer therapy (Bladt et al., 2013).

4. EMD in Electrolytic Manganese Dioxide Production

EMD-1204831 is relevant in the context of electrolytic manganese dioxide (EMD) production, which is crucial for modern battery technology. EMD is a key component in alkaline, lithium, and sodium batteries, as well as in electrochemical capacitors and hydrogen production. The role of EMD-1204831 in this sector underscores its importance in advancing energy storage technologies (Biswal et al., 2015).

properties

Product Name

EMD-1204831

Appearance

Solid powder

synonyms

EMD1204831;  EMD-1204831;  EMD 1204831.; NONE

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.